Cas no 1379826-10-4 (Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro-)

Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro-, is a heterocyclic compound featuring a fused imidazole and pyrazine ring system with a cyclopropyl substituent. Its unique structure confers stability and potential reactivity, making it valuable in pharmaceutical and agrochemical research. The saturated tetrahydro moiety enhances solubility and bioavailability, while the cyclopropyl group may influence steric and electronic properties, enabling selective interactions in biological systems. This scaffold is of interest for medicinal chemistry applications, particularly in the development of kinase inhibitors or CNS-targeting agents. Its synthetic versatility allows for further functionalization, facilitating structure-activity relationship studies. The compound's balanced lipophilicity and rigid framework make it a promising intermediate for drug discovery.

Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro- structure

1379826-10-4 structure

Product Name:Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro-

CAS No:1379826-10-4

MF:C₉H₁₃N₃

MW:163.219621419907

CID:5251447

Update Time:2025-06-09

Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro-
- Inchi： 1S/C9H13N3/c1-2-7(1)9-8-5-10-3-4-12(8)6-11-9/h6-7,10H,1-5H2
- InChI Key： ROURRTPFBFQGJM-UHFFFAOYSA-N
- SMILES： C12=C(C3CC3)N=CN1CCNC2

Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-388770-0.05g	1-cyclopropyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	1379826-10-4	0.05g	$1068.0	2023-03-02
Enamine	EN300-388770-0.1g	1-cyclopropyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	1379826-10-4	0.1g	$1119.0	2023-03-02
Enamine	EN300-388770-0.25g	1-cyclopropyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	1379826-10-4	0.25g	$1170.0	2023-03-02
Enamine	EN300-388770-0.5g	1-cyclopropyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	1379826-10-4	0.5g	$1221.0	2023-03-02
Enamine	EN300-388770-1.0g	1-cyclopropyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	1379826-10-4	1g	$0.0	2023-06-07
Enamine	EN300-388770-2.5g	1-cyclopropyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	1379826-10-4	2.5g	$2492.0	2023-03-02
Enamine	EN300-388770-5.0g	1-cyclopropyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	1379826-10-4	5.0g	$3687.0	2023-03-02
Enamine	EN300-388770-10.0g	1-cyclopropyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	1379826-10-4	10.0g	$5467.0	2023-03-02

Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro- Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on Imidazo[1,5-a]pyrazine, 1-cyclopropyl-5,6,7,8-tetrahydro-

1-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (CAS No. 1379826-10-4): A Comprehensive Overview

1-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (CAS No. 1379826-10-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine is characterized by a fused ring system consisting of an imidazole and a pyrazine ring. The cyclopropyl group attached to the imidazole ring adds a layer of complexity and contributes to the compound's unique properties. This structure has been extensively studied for its potential in modulating various biological pathways and receptors.

Recent research has highlighted the potential of 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. A recent study published in Cancer Research found that 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine exhibited significant antiproliferative effects against various cancer cell lines by inducing apoptosis and disrupting cell cycle progression.

The pharmacokinetic properties of 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine have also been extensively investigated. Research has shown that this compound has favorable absorption and distribution profiles, making it suitable for oral administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine has a favorable safety profile and may be a viable option for treating various diseases.

In conclusion, 1-cyclopropyl-5,6,7,8-tetrahydroimidazo[1 , 5 -a ] pyrazine strong > (CAS No . 1379826 - 10 - 4 ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its favorable pharmacokinetic properties and low toxicity profile , make it an attractive candidate for further development . Ongoing research continues to uncover new therapeutic potentials , highlighting the importance of continued investigation into this fascinating compound . p >